![molecular formula C27H32N2O4 B2659199 2-(2-(Diethylamino)ethyl)-1-(4-ethoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione CAS No. 631883-57-3](/img/structure/B2659199.png)
2-(2-(Diethylamino)ethyl)-1-(4-ethoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Description
2-(2-(Diethylamino)ethyl)-1-(4-ethoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C27H32N2O4 and its molecular weight is 448.563. The purity is usually 95%.
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Scientific Research Applications
Polyfunctional Fused Heterocyclic Compounds
Research demonstrates the synthesis of polyfunctional fused heterocyclic compounds via indene‐1,3‐diones, highlighting methodologies that could potentially apply to the synthesis and study of the compound . These methods involve reactions with various reagents to afford a range of heterocyclic structures, potentially offering insights into the chemical behavior and synthesis pathways of similar compounds (Hassaneen et al., 2003).
Electron Transport Layer in Polymer Solar Cells
A novel n-type conjugated polyelectrolyte synthesized for use as an electron transport layer in inverted polymer solar cells demonstrates the applicability of similar compounds in electronic applications. This research highlights the electron-deficient nature and planar structure of the compound's backbone, which enhances conductivity and electron mobility, indicating potential for the compound in similar applications (Hu et al., 2015).
Synthesis of Heterocyclic Compounds
Another study focuses on the synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs, presenting a methodology for creating a wide range of derivatives. This study provides a synthesis route that may be relevant for synthesizing the compound and exploring its potential applications in various fields (Vydzhak & Panchishyn, 2010).
Synthesis of Furan-Fused Heterocycles
Research on the synthesis of thio- and furan-fused heterocycles introduces methods for creating novel compounds with potential applications in pharmaceuticals and materials science. This study suggests a pathway for synthesizing structurally complex and functionalized heterocycles, potentially informing the synthesis and application of the compound (Ergun et al., 2014).
Cytotoxic Activity of Carboxamide Derivatives
A study on the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines demonstrates the potential medicinal applications of structurally similar compounds. The research explores the growth inhibitory properties of these compounds against various cancer cell lines, indicating potential research directions for the compound in the context of drug development (Deady et al., 2003).
Properties
IUPAC Name |
2-[2-(diethylamino)ethyl]-1-(4-ethoxyphenyl)-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32N2O4/c1-6-28(7-2)13-14-29-24(19-9-11-20(12-10-19)32-8-3)23-25(30)21-15-17(4)18(5)16-22(21)33-26(23)27(29)31/h9-12,15-16,24H,6-8,13-14H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAUBUZYSDYHERA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C(=C3)C)C)C4=CC=C(C=C4)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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